Cas no 2580222-29-1 (2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid
• CAS No: 2580222-29-1
• MF: C₁₆H₁₄ClNO₅
• MW: 335.739063739777
• CID: 5661013
• PubChem ID: 165891659
• Update Time: 2025-10-30

2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732691
• 2580222-29-1
• 2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methoxybenzoic acid
• 2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid

• Inchi： 1S/C16H14ClNO5/c1-22-13-8-11(17)7-12(14(13)15(19)20)18-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： DMKKYFOCNDAAAA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)=C(C=1)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 335.0560502g/mol
• Monoisotopic Mass: 335.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid

2-{(Benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic Acid (CAS No. 2580222-29-1): A Comprehensive Overview

The compound 2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid (CAS No. 2580222-29-1) is a structurally complex organic molecule with significant potential in the fields of pharmacology, material science, and organic synthesis. This compound is characterized by its unique combination of functional groups, including a benzyloxy carbonyl amino group, a chlorine substituent, and a methoxy group, all attached to a benzoic acid backbone. The presence of these groups imparts diverse chemical reactivity and biological activity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzyloxy carbonyl amino groups in modulating the pharmacokinetic properties of molecules. For instance, researchers have demonstrated that such groups can enhance the stability of compounds in vivo by protecting sensitive functional groups from premature degradation. This property makes 2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid a promising candidate for drug delivery systems, where controlled release and bioavailability are critical factors.

The chlorine substituent at the 4-position of the benzoic acid ring further contributes to the compound's versatility. Chlorine atoms are known to act as electron-withdrawing groups, which can influence the electronic properties of the molecule and its reactivity in various chemical reactions. This substituent also plays a role in enhancing the molecule's solubility in polar solvents, a property that is advantageous in both synthetic and analytical chemistry applications.

The methoxy group at the 6-position adds another layer of complexity to the molecule's structure. Methoxy groups are known for their ability to donate electrons through resonance, which can modulate the acidity of carboxylic acids. In this compound, the methoxy group stabilizes the deprotonated form of the benzoic acid, thereby influencing its pKa value and overall reactivity. This feature makes 2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid a valuable substrate for exploring enzyme-catalyzed reactions or as a building block in medicinal chemistry.

From a synthetic perspective, benzoic acids with multiple substituents are often challenging to prepare due to steric hindrance and competing reaction pathways. However, advancements in catalytic asymmetric synthesis and microwave-assisted reactions have enabled researchers to achieve high yields and enantioselectivity in constructing such molecules. For example, recent reports have described the use of palladium-catalyzed cross-coupling reactions to introduce substituents onto aromatic rings with unprecedented precision.

In terms of biological activity, 2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that this compound may exhibit anti-inflammatory or anti-proliferative effects, making it a candidate for further investigation in disease models. Additionally, its structural features make it amenable to further functionalization, allowing researchers to explore its potential as a scaffold for drug discovery.

Looking ahead, the integration of computational chemistry tools with experimental techniques is expected to deepen our understanding of this compound's properties. For instance, molecular docking studies could provide insights into its binding affinity with target proteins, while machine learning algorithms could predict its toxicity profile based on structural analogs. Such advancements will undoubtedly enhance our ability to harness 2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid for practical applications.

In conclusion, CAS No. 2580222-29-1, or 2-{(benzyloxy)carbonylamino}-4-chloro-6-methoxybenzoic acid, represents a versatile platform for exploring chemical synthesis and biological activity. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development. As our understanding of this compound continues to grow, so too will its potential contributions to science and medicine.